Cas no 1827-26-5 (2-fluoro-pyridin-3-yl-amine hcl)

• Product Name: 2-fluoro-pyridin-3-yl-amine hcl
• CAS No: 1827-26-5
• MF: C₅H₆ClFN₂
• MW: 148.565943241119
• MDL: MFCD04114142
• CID: 907070
• PubChem ID: 49853412
• Update Time: 2025-07-02

2-fluoro-pyridin-3-yl-amine hcl Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-pyridin-3-yl-amine hcl
• 2-fluoropyridin-3-amine,hydrochloride
• 2-Fluoro-pyridin-3-yl-amine hydrochloride
• 2-fluoranylpyridin-3-amine hydrochloride
• 2-fluoro-3-pyridinamine hydrochloride
• QC-7125
• 2-Fluoro-pyridin-3-ylamine hydrochloride
• 2-fluoropyridin-3-aminehydrochloride
• AC-5944
• DTXSID80678746
• 3-Amino-2-Fluoropyridine HCl
• 2-fluoropyridin-3-amine hydrochloride
• 2-Fluoropyridin-3-amine--hydrogen chloride (1/1)
• A812724
• CS-0268983
• 2-fluoropyridin-3-amine;hydrochloride
• 2-FLUORO-PYRIDIN-3-YL-AMINEHCL
• 1827-26-5
• AKOS015891853
• AB17917
• EN300-262742
• DB-065414

• MDL： MFCD04114142
• Inchi： 1S/C5H5FN2.ClH/c6-5-4(7)2-1-3-8-5;/h1-3H,7H2;1H
• InChI Key： WJPNJFGTEBMFLI-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 148.02000
• Monoisotopic Mass: 148.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.18610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-fluoro-pyridin-3-yl-amine hcl

Comprehensive Overview of 2-Fluoro-pyridin-3-yl-amine HCl (CAS No. 1827-26-5): Properties, Applications, and Industry Insights

2-Fluoro-pyridin-3-yl-amine HCl (CAS 1827-26-5), a fluorinated pyridine derivative, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as 3-amino-2-fluoropyridine hydrochloride, serves as a versatile building block in organic synthesis. Its molecular formula C₅H₆FN₂·HCl combines the reactivity of an amine group with the electronic effects of fluorine substitution, making it valuable for designing bioactive molecules.

Recent trends in drug discovery highlight the growing demand for fluorinated heterocycles like 2-fluoro-pyridin-3-yl-amine HCl. Researchers frequently search for "fluoropyridine derivatives in medicinal chemistry" or "CAS 1827-26-5 solubility data," reflecting its relevance in optimizing drug candidates. The compound's hydrogen bonding capacity and polar surface area (calculated at 52.7 Ų) contribute to improved pharmacokinetic properties in target molecules.

In material science applications, 1827-26-5 demonstrates potential as a precursor for functionalized polymers. Its thermal stability (decomposition observed above 215°C) and crystalline morphology make it suitable for specialized coatings. Industry reports correlate with search queries like "pyridine-based corrosion inhibitors" and "amine-HCl salts in material synthesis," indicating cross-disciplinary interest.

Synthetic methodologies for 2-fluoro-pyridin-3-yl-amine HCl typically involve nucleophilic aromatic substitution (S_NAr) reactions, with recent advancements focusing on catalytic fluorination techniques. Analytical characterization via NMR (¹H NMR (DMSO-d₆): δ 8.21 (dd, J=4.8, 1.6 Hz, 1H), 7.85 (ddd, J=8.4, 4.8, 1.6 Hz, 1H), 7.25 (dd, J=8.4, 1.6 Hz, 1H)) and HPLC purity (>98% typical) ensures batch consistency for research applications.

Environmental and handling considerations for CAS 1827-26-5 follow standard laboratory protocols for amine hydrochlorides. While not classified as hazardous under major regulatory frameworks, proper storage at 2-8°C in airtight containers maintains stability. This aligns with frequently searched terms such as "amine HCl storage conditions" and "fluoropyridine stability studies."

The commercial availability of 2-fluoro-pyridin-3-yl-amine HCl through specialty chemical suppliers meets demand from pharmaceutical developers investigating "kinase inhibitor scaffolds" and "PET tracer precursors." Market analysis shows 23% annual growth in fluoropyridine consumption since 2020, driven by oncology and CNS drug research.

Ongoing research explores novel applications of 1827-26-5 in asymmetric catalysis and supramolecular chemistry. Patent literature reveals its incorporation into chiral auxiliaries and metal-organic frameworks (MOFs), addressing search trends like "fluorinated ligands in catalysis." These developments position the compound as a multifaceted tool in modern chemical innovation.